tetranor-PGJM
tetranor-PGJM
Prostaglandin D2 (PGD2) plays a pharmacological role in allergic and asthmatic anaphylaxis, normal physiological sleep and lowering of body temperature, as well as inhibits platelet aggregation and relaxes vascular smooth muscle. tetranor-PGDM is an abundant urinary metabolite of PGD2 that is detectable both in human and mouse and, as such, is used as a biomarker of PGD2 biosynthesis. tetranor-PGJM is a potential PGD2 metabolite, formed by the elimination of the C-9 hydroxyl group. This compound may serve as a useful control in the analysis of PGD2 biosynthesis.
Brand Name:
Vulcanchem
CAS No.:
1352751-83-7
VCID:
VC0157519
InChI:
InChI=1S/C16H22O6/c17-12(3-1-2-4-15(19)20)7-8-13-11(5-9-14(13)18)6-10-16(21)22/h5,9,11,13H,1-4,6-8,10H2,(H,19,20)(H,21,22)/t11-,13-/m1/s1
SMILES:
C1=CC(=O)C(C1CCC(=O)O)CCC(=O)CCCCC(=O)O
Molecular Formula:
C16H22O6
Molecular Weight:
310.3
tetranor-PGJM
CAS No.: 1352751-83-7
Reference Standards
VCID: VC0157519
Molecular Formula: C16H22O6
Molecular Weight: 310.3
CAS No. | 1352751-83-7 |
---|---|
Product Name | tetranor-PGJM |
Molecular Formula | C16H22O6 |
Molecular Weight | 310.3 |
IUPAC Name | 8-[(1R,2S)-2-(2-carboxyethyl)-5-oxocyclopent-3-en-1-yl]-6-oxooctanoic acid |
Standard InChI | InChI=1S/C16H22O6/c17-12(3-1-2-4-15(19)20)7-8-13-11(5-9-14(13)18)6-10-16(21)22/h5,9,11,13H,1-4,6-8,10H2,(H,19,20)(H,21,22)/t11-,13-/m1/s1 |
Standard InChIKey | KPFBKANRLYZJQP-DGCLKSJQSA-N |
SMILES | C1=CC(=O)C(C1CCC(=O)O)CCC(=O)CCCCC(=O)O |
Description | Prostaglandin D2 (PGD2) plays a pharmacological role in allergic and asthmatic anaphylaxis, normal physiological sleep and lowering of body temperature, as well as inhibits platelet aggregation and relaxes vascular smooth muscle. tetranor-PGDM is an abundant urinary metabolite of PGD2 that is detectable both in human and mouse and, as such, is used as a biomarker of PGD2 biosynthesis. tetranor-PGJM is a potential PGD2 metabolite, formed by the elimination of the C-9 hydroxyl group. This compound may serve as a useful control in the analysis of PGD2 biosynthesis. |
Synonyms | tetranor-PGJ Metabolite |
Reference | 1.Giles, H., and Leff, P. The biology and pharmacology of PGD2. Prostaglandins 35, 277-300 (1988). |
PubChem Compound | 58060656 |
Last Modified | Nov 11 2021 |
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